Cas no 42185-27-3 (2-(2-Oxocyclohexyl)acetonitrile)

• Product Name: 2-(2-Oxocyclohexyl)acetonitrile
• CAS No: 42185-27-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD18431742
• CID: 2668789
• PubChem ID: 543553
• Update Time: 2025-06-08

2-(2-Oxocyclohexyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-Oxocyclohexyl)acetonitrile
• 2-(2-Oxocyclohexyl)acetonitrile
• AKOS022504573
• DB-093351
• 2-oxocyclohexaneacetonitrile
• W15284
• 42185-27-3
• 2-(Cyanomethyl)cyclohexanone
• NS-01068
• Cyclohexaneacetonitrile, 2-oxo-
• DTXSID201308897
• MFCD18431742
• CS-0197222
• SCHEMBL6971273
• EN300-2009077
• (2-Oxocyclohexyl)acetonitrile #
• SBA18527

• MDL： MFCD18431742
• Inchi： 1S/C8H11NO/c9-6-5-7-3-1-2-4-8(7)10/h7H,1-5H2
• InChI Key： NDKUZEVDMZDUGK-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CC#N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-Oxocyclohexyl)acetonitrile

Introduction to 2-(2-Oxocyclohexyl)acetonitrile (CAS No. 42185-27-3)

2-(2-Oxocyclohexyl)acetonitrile, with the CAS number 42185-27-3, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a cyclohexanone moiety and a nitrile group, making it a valuable intermediate in the synthesis of various biologically active molecules and functional materials.

The chemical structure of 2-(2-Oxocyclohexyl)acetonitrile can be represented as C₉H₁₁NO. The cyclohexanone ring provides a rigid framework, while the nitrile group offers reactivity and functionalization potential. This combination makes it an attractive candidate for a wide range of applications, from the synthesis of pharmaceuticals to the development of advanced materials.

In recent years, 2-(2-Oxocyclohexyl)acetonitrile has been extensively studied for its role in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the development of novel anti-inflammatory agents and anticancer drugs. The cyclohexanone moiety is known to enhance the lipophilicity and metabolic stability of drug candidates, while the nitrile group can be readily converted into various functional groups through chemical transformations.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-(2-Oxocyclohexyl)acetonitrile in the synthesis of a series of pyrazoline derivatives with potent anti-inflammatory activity. These derivatives were found to exhibit significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. The study demonstrated that the cyclohexanone ring and nitrile group played crucial roles in enhancing the potency and selectivity of these compounds.

Beyond its applications in pharmaceutical research, 2-(2-Oxocyclohexyl)acetonitrile has also found utility in materials science. Its unique structure makes it an excellent precursor for the synthesis of functional polymers and coatings. For example, researchers at the University of California, Berkeley, have developed a novel polymer based on 2-(2-Oxocyclohexyl)acetonitrile that exhibits exceptional thermal stability and mechanical strength. This polymer has potential applications in high-performance coatings and adhesives.

The synthetic accessibility of 2-(2-Oxocyclohexyl)acetonitrile is another factor contributing to its widespread use. It can be synthesized through a variety of routes, including condensation reactions and cyclizations. One common method involves the reaction of cyclohexanone with cyanoacetic acid or its derivatives under appropriate conditions. This synthetic flexibility allows chemists to tailor the compound's properties for specific applications.

In addition to its synthetic versatility, 2-(2-Oxocyclohexyl)acetonitrile has been explored for its potential as a chiral building block. Chirality is a critical aspect in pharmaceutical development, as many drugs are active only in one enantiomeric form. Researchers have developed efficient methods to synthesize enantiomerically pure forms of 2-(2-Oxocyclohexyl)acetonitrile, which can be used as starting materials for the synthesis of chiral drugs with improved therapeutic profiles.

The environmental impact and safety profile of 2-(2-Oxocyclohexyl)acetonitrile are also important considerations. Studies have shown that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and used following standard safety guidelines to ensure workplace safety.

In conclusion, 2-(2-Oxocyclohexyl)acetonitrile (CAS No. 42185-27-3) is a multifunctional compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and synthetic accessibility make it an invaluable tool for researchers aiming to develop new bioactive compounds and advanced materials. As ongoing research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow even further.